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Compound of Interest

Compound Name: 1-Bromo-1-heptene

Cat. No.: B14153647

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling and use of 1-
bromo-1-heptene. It is intended to supplement, not replace, institutional safety protocols and
standard operating procedures. Researchers, scientists, and drug development professionals
should use this document as a resource for risk assessment and procedural planning when

working with this compound.

Chemical and Physical Properties

1-Bromo-1-heptene is a halogenated alkene with properties that necessitate careful handling.
The following tables summarize its key physical, chemical, and safety data points.
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Property Value Source
Molecular Formula C7H13Br [1]
Molecular Weight 177.08 g/mol [1]
CAS Number 89942-12-1 [1]
Appearance Colorless to light yellow liquid

Boiling Point 164.8 °C at 760 mmHg

Melting Point -98 °C (estimate)

Flash Point 63.3 °C

Density 1.173 g/cm3

Solubility Slightly soluble in water. [2]

Refractive Index

1.4580

Vapor Pressure

2.53 mmHg at 25°C

Hazard Identification and Safety Data

Understanding the hazards associated with 1-bromo-1-heptene is critical for safe handling.

This section outlines the GHS classifications and NFPA 704 ratings.

Hazard Classification Code Description
Flammable liquids H226 Flammable liquid and vapor.
Skin irritation H315 Causes skin irritation.
Serious eye irritation H319 Causes serious eye irritation.
Specific target organ toxicity — H335 May cause respiratory
single exposure irritation.
Hazardous to the aquatic ) o

H401 Toxic to aquatic life.

environment, acute hazard
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NFPA 704 Diamond Rating Description

Intense or continued but not

chronic exposure could cause
Health (Blue) 2 . L

temporary incapacitation or

possible residual injury.

Must be moderately heated or
. exposed to relatively high
Flammability (Red) 2 )
ambient temperature before

ignition can occur.

Normally stable, even under
Instability (Yellow) 0 fire exposure conditions, and is

not reactive with water.

Special (White)

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and prevent
accidents.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The
following are minimum recommendations:

o Eye/Face Protection: Wear chemical safety goggles and a face shield. Eye protection must
conform to NIOSH (US) or EN 166 (EU) standards.

o Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile or neoprene). Inspect
gloves prior to use. Wear impervious, flame-retardant, and antistatic protective clothing to
prevent skin exposure.

» Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood. If exposure limits are exceeded, a NIOSH-approved respirator with an organic vapor
cartridge is required.
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» Hygiene Measures: Wash hands thoroughly after handling. Contaminated clothing should be
removed and laundered before reuse.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Keep away from heat, sparks, open flames, and other ignition sources.
e Ground and bond containers when transferring material to prevent static discharge.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
Water spray can be used to cool unopened containers.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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e Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Ensure adequate ventilation. Do not touch or walk through spilled material.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spillage with an inert, non-combustible absorbent
material (e.g., sand, earth, vermiculite). Collect the absorbed material using non-sparking
tools and place it in a suitable, labeled container for disposal.

Experimental Protocols

The following are general protocols for common reactions involving 1-bromo-1-heptene.
These should be adapted and optimized for specific experimental requirements and performed
under the supervision of qualified personnel.

Grignard Reaction

This protocol outlines the formation of a Grignard reagent from 1-bromo-1-heptene and its
subsequent reaction with an electrophile (e.g., an aldehyde or ketone).

Materials:

1-Bromo-1-heptene

Magnesium turnings

Anhydrous diethyl ether or THF

lodine crystal (as an initiator)
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e Electrophile (e.g., benzaldehyde)

e Aqueous HCI (for workup)

e Saturated aqueous ammonium chloride (for quenching)
Procedure:

e Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere (e.g.,
argon or nitrogen).

« Initiation: Place magnesium turnings and a small crystal of iodine in the flask. Add a small
amount of anhydrous solvent to cover the magnesium.

o Grignard Reagent Formation: Dissolve 1-bromo-1-heptene in anhydrous solvent in the
dropping funnel. Add a small amount of the 1-bromo-1-heptene solution to the magnesium
suspension. The reaction is initiated when the brown color of the iodine disappears and
bubbling is observed. Gentle warming may be required.

e Once the reaction starts, add the remaining 1-bromo-1-heptene solution dropwise at a rate
that maintains a gentle reflux.

» After the addition is complete, continue to stir the mixture until the magnesium is consumed.

o Reaction with Electrophile: Cool the Grignard reagent solution to 0 °C in an ice bath. Slowly
add a solution of the electrophile (e.g., benzaldehyde) in anhydrous solvent to the reaction
mixture.

o Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitor by TLC).

o Workup: Carefully quench the reaction by adding a saturated aqueous solution of ammonium
chloride. Extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic
layers, wash with brine, and dry over anhydrous sodium sulfate.
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 Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify
the crude product by column chromatography.

Suzuki Cross-Coupling Reaction

This protocol describes the palladium-catalyzed cross-coupling of 1-bromo-1-heptene with an
organoboron compound.

Materials:

1-Bromo-1-heptene

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPhs)a or PdClz(dppf))

Base (e.g., K2COs3, Cs2C0s3, or K3POa4)

Solvent (e.g., 1,4-dioxane/water, toluene, or DMF)
Procedure:

e Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 1-bromo-
1-heptene, the arylboronic acid, and the base.

o Catalyst Addition: Under an inert atmosphere, add the palladium catalyst to the flask.
e Solvent Addition: Add the anhydrous and degassed solvent to the flask.
 Inert Atmosphere: Seal the flask and purge with nitrogen or argon for 10-15 minutes.

e Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with
vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

o Workup: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g.,
ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium
sulfate.
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« Purification: Filter the solution and concentrate under reduced pressure. Purify the crude
product by column chromatography.

Heck Reaction

This protocol details the palladium-catalyzed reaction of 1-bromo-1-heptene with an alkene.
Materials:

e 1-Bromo-1-heptene

o Alkene (e.g., styrene or an acrylate)

o Palladium catalyst (e.g., Pd(OAc)z2)

e Phosphine ligand (e.g., PPhs or P(o-tol)s) (optional, depending on the catalyst system)

e Base (e.g., EtsN, K2COs)

e Solvent (e.g., DMF, acetonitrile, or toluene)

Procedure:

Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 1-bromo-1-heptene,
the palladium catalyst, and the base. If using a phosphine ligand, add it at this stage.

e Solvent and Reagent Addition: Add the anhydrous and degassed solvent, followed by the
alkene.

e Reaction Execution: Seal the flask and heat the reaction mixture to the required temperature
(typically 80-120 °C) with vigorous stirring.[3]

e Monitoring: Monitor the reaction's progress by TLC or GC-MS until the starting material is
consumed.[4]

o Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with
water and extract with an organic solvent like ethyl acetate.[4]
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 Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. Purify the crude product by flash column
chromatography.[4]

Biological Activity and Signaling Pathways

1-Bromo-1-heptene, as a bromoalkene and potential alkylating agent, may exert biological
effects through covalent modification of cellular macromolecules. Alkylating agents are known
to form adducts with DNA, which can lead to cytotoxicity and have implications in drug

development, particularly in oncology.

General Mechanism of Action

Alkylating agents can covalently modify DNA bases, leading to the formation of DNA adducts.
[5] This DNA damage can disrupt normal cellular processes such as replication and
transcription. If the DNA damage is not repaired, it can trigger cell cycle arrest and ultimately
lead to programmed cell death, or apoptosis.

Potential Signaling Pathway

The following diagram illustrates a potential signaling pathway that could be initiated by DNA
damage induced by an alkylating agent like 1-bromo-1-heptene.

DNA Repair

Cell Cycle Arrest

DNA Adduct
Formation

DNA Damage

p53 Activation

Bax/Bak
Activation

Mitochondrial
Pathway

Caspase

Activation REpiEEts

Click to download full resolution via product page

Caption: Alkylating agent-induced apoptosis pathway.

Experimental Workflow for Handling and Reaction

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.symmes.fr/en/Pages/CIBEST/Mechanism/DNA-adducts.aspx
https://www.benchchem.com/product/b14153647?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4439668/
https://www.benchchem.com/product/b14153647?utm_src=pdf-body
https://www.benchchem.com/product/b14153647?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14153647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates a general workflow for handling 1-bromo-1-heptene and
performing a chemical reaction in a laboratory setting, emphasizing safety and procedural
steps.
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Caption: General laboratory workflow for 1-bromo-1-heptene.
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Disposal Considerations

All waste materials contaminated with 1-bromo-1-heptene should be considered hazardous
waste. Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not allow the chemical to enter drains or waterways.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for professional safety advice or institutional protocols. The user is solely responsible for
compliance with all applicable safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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